Ethyl 6-[(2-chlorobenzyl)sulfanyl]-5-cyano-2-methyl-4-(2-thienyl)-1,4-dihydro-3-pyridinecarboxylate
Ethyl 6-[(2-chlorobenzyl)sulfanyl]-5-cyano-2-methyl-4-(2-thienyl)-1,4-dihydro-3-pyridinecarboxylate
Brand Name:
Vulcanchem
CAS No.:
340807-69-4
VCID:
VC0433405
InChI:
InChI=1S/C21H19ClN2O2S2/c1-3-26-21(25)18-13(2)24-20(28-12-14-7-4-5-8-16(14)22)15(11-23)19(18)17-9-6-10-27-17/h4-10,19,24H,3,12H2,1-2H3
SMILES:
CCOC(=O)C1=C(NC(=C(C1C2=CC=CS2)C#N)SCC3=CC=CC=C3Cl)C
Molecular Formula:
C21H19ClN2O2S2
Molecular Weight:
431g/mol
Ethyl 6-[(2-chlorobenzyl)sulfanyl]-5-cyano-2-methyl-4-(2-thienyl)-1,4-dihydro-3-pyridinecarboxylate
CAS No.: 340807-69-4
Main Products
VCID: VC0433405
Molecular Formula: C21H19ClN2O2S2
Molecular Weight: 431g/mol
CAS No. | 340807-69-4 |
---|---|
Product Name | Ethyl 6-[(2-chlorobenzyl)sulfanyl]-5-cyano-2-methyl-4-(2-thienyl)-1,4-dihydro-3-pyridinecarboxylate |
Molecular Formula | C21H19ClN2O2S2 |
Molecular Weight | 431g/mol |
IUPAC Name | ethyl 6-[(2-chlorophenyl)methylsulfanyl]-5-cyano-2-methyl-4-thiophen-2-yl-1,4-dihydropyridine-3-carboxylate |
Standard InChI | InChI=1S/C21H19ClN2O2S2/c1-3-26-21(25)18-13(2)24-20(28-12-14-7-4-5-8-16(14)22)15(11-23)19(18)17-9-6-10-27-17/h4-10,19,24H,3,12H2,1-2H3 |
Standard InChIKey | IWBAQMGMKMSRRL-UHFFFAOYSA-N |
SMILES | CCOC(=O)C1=C(NC(=C(C1C2=CC=CS2)C#N)SCC3=CC=CC=C3Cl)C |
Canonical SMILES | CCOC(=O)C1=C(NC(=C(C1C2=CC=CS2)C#N)SCC3=CC=CC=C3Cl)C |
PubChem Compound | 5102348 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume